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Compound of Interest

Compound Name: 1-Bromopentadecane-D31

Cat. No.: B1382110

CAS Number: 349553-93-1

This technical guide provides a comprehensive overview of 1-Bromopentadecane-D31, a
deuterated analog of 1-bromopentadecane, tailored for researchers, scientists, and
professionals in drug development. This document outlines its chemical and physical
properties, a detailed experimental protocol for its synthesis, and its primary applications, with a
focus on its role as an internal standard in bioanalytical studies.

Compound Properties and Data

1-Bromopentadecane-D31 is a saturated long-chain alkyl halide where all 31 hydrogen atoms
have been replaced with their stable isotope, deuterium. This isotopic labeling makes it an
invaluable tool in various analytical and research applications, particularly in mass
spectrometry-based quantification.

Chemical and Physical Data

The following table summarizes the key chemical and physical properties of 1-
Bromopentadecane-D31. Data for the non-deuterated analog, 1-Bromopentadecane, is also
provided for comparison.
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Property 1-Bromopentadecane-D31 1-Bromopentadecane
CAS Number 349553-93-1[1] 629-72-1[2]
Molecular Formula C1s5Ds1Br[1] CisH31Br[2]

Molecular Weight 322.51 g/mol [1] 291.31 g/mol [2]
o Clear, colorless to very slight
Appearance Colorless to pale yellow liquid o
yellow liquid[2]

Not explicitly available,
Boiling Point expected to be similar to the 159-160 °C at 5 mmHg|[3]

non-deuterated form

Not explicitly available,
Melting Point expected to be similar to the 17-19 °CJ3]

non-deuterated form

Not explicitly available,
Density expected to be slightly higher 1.005 g/mL at 25 °C[3]

than the non-deuterated form

Soluble in organic solvents Insoluble in water; Soluble in
Solubility such as ethanol and acetone; organic solvents like ethanol

Insoluble in water[2]

and acetone[2]

Applications in Research and Drug Development

The primary utility of 1-Bromopentadecane-D31 stems from its isotopic purity. In drug

development and metabolic research, deuterated compounds serve as ideal internal standards

for quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS) or gas

chromatography-mass spectrometry (GC-MS).[4]

The key advantages of using deuterated internal standards include:

o Improved Accuracy and Precision: They co-elute with the analyte and experience similar

matrix effects and ionization suppression or enhancement, allowing for reliable correction

and quantification.[4]
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e Enhanced Metabolic Stability Studies: By incorporating deuterium into a drug molecule,
researchers can track its metabolic fate, identify metabolites, and understand the rates and
mechanisms of drug breakdown.[5]

o Pharmacokinetic Analysis: Deuterium labeling enables precise measurement of drug
absorption, distribution, metabolism, and excretion (ADME) properties.

Experimental Protocols

The synthesis of 1-Bromopentadecane-D31 can be achieved through a two-step process: the
deuteration of the corresponding alcohol, 1-pentadecanol, followed by its bromination. The
following is a detailed protocol adapted from established methods for the synthesis of
deuterated alkyl halides.[6]

Synthesis of 1-Pentadecanol-D32

Materials:

1-Pentadecanol

Deuterium oxide (D20)

Iridium catalyst (e.g., Crabtree's catalyst)

Anhydrous solvent (e.g., dichloromethane)

Procedure:

In a flame-dried reaction vessel under an inert atmosphere (e.g., argon or nitrogen), dissolve
1-pentadecanol and the iridium catalyst (1-5 mol%) in the anhydrous solvent.

e Add a significant excess of deuterium oxide (D20), which serves as the deuterium source.

o Seal the vessel and heat the mixture with stirring at a temperature of 100-120 °C for 24-48
hours.

» Monitor the progress of the hydrogen-deuterium exchange by taking small aliquots and
analyzing them via *H NMR spectroscopy to observe the disappearance of proton signals, or
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by GC-MS to monitor the mass shift.

o Upon completion, cool the reaction mixture to room temperature.

o Extract the deuterated alcohol with an organic solvent (e.g., diethyl ether), wash with brine,
and dry the organic layer over anhydrous magnesium sulfate.

e Remove the solvent under reduced pressure to yield crude 1-pentadecanol-D32. Further
purification can be achieved by column chromatography if necessary.

Bromination of 1-Pentadecanol-D32

Materials:

» 1-Pentadecanol-D32

e Phosphorus tribromide (PBr3)
e Anhydrous diethyl ether
Procedure:

 In a flame-dried, two-neck round-bottom flask equipped with a magnetic stirrer and a
dropping funnel under an inert atmosphere, dissolve the 1-pentadecanol-D32 in anhydrous
diethyl ether.

e Cool the solution to 0 °C in an ice bath.

o Slowly add phosphorus tribromide (PBrs, approximately 0.4 equivalents) dropwise to the
stirred solution over 30 minutes. A white precipitate of phosphorous acid will form.[6]

 After the addition is complete, allow the mixture to warm to room temperature and then
gently heat to reflux for 3-4 hours.[6]

e Monitor the reaction's completion using thin-layer chromatography (TLC) or GC-MS.

e Once the reaction is complete, cool the mixture to 0 °C and cautiously pour it over crushed
ice.
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Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with cold water, saturated sodium bicarbonate solution
(to neutralize any residual acid), and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent
under reduced pressure to obtain crude 1-Bromopentadecane-D31.

The final product can be purified by vacuum distillation.

Diagrams and Workflows
Synthesis Workflow

The following diagram illustrates the two-stage synthesis of 1-Bromopentadecane-D31 from
1-pentadecanol.
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Caption: Synthetic pathway for 1-Bromopentadecane-D31.

Application Workflow: Internal Standard in Bioanalysis

This diagram shows a typical workflow for using 1-Bromopentadecane-D31 as an internal
standard in a quantitative bioanalytical assay.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1382110?utm_src=pdf-body-img
https://www.benchchem.com/product/b1382110?utm_src=pdf-body
https://www.benchchem.com/product/b1382110?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1382110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Biological Sample
(e.g., Plasma, Urine)

Analyte Quantification

Sample Preparation Data Processing
(e.g., LLE, SPE) (Analyte/IS Ratio)

LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Bioanalytical workflow using a deuterated internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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